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For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate plasticizer is critical for applications requiring flexibility at low

temperatures. Diisooctyl adipate (DIOA), often referred to as dioctyl adipate (DOA), is a

widely used plasticizer known for its excellent performance in cold environments.[1][2][3] This

guide provides a comparative analysis of DIOA's low-temperature flexibility against other

common plasticizers, supported by experimental data and detailed methodologies.

Quantitative Performance Comparison
The following table summarizes key low-temperature performance indicators for Diisooctyl
Adipate (DIOA/DOA) and other commonly used plasticizers in Polyvinyl Chloride (PVC)

formulations. Data has been compiled from various sources, and direct comparison should be

made with caution as testing conditions may vary between studies.
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Plasticizer
Chemical
Class

Brittle Point
(°C) (ASTM
D746/D2137)

Glass
Transition
Temp. (Tg) of
PVC
Compound
(°C)

Torsional Flex
Temp. (°C)
(ASTM D1043)

Diisooctyl

Adipate

(DIOA/DOA)

Adipate
-70 to -60

(estimated)
~ -43 to -52

Not widely

reported

Dioctyl Phthalate

(DOP)
Phthalate ~ -40 ~ -37 to 0 ~ -35

Diisononyl

Phthalate (DINP)
Phthalate ~ -45

Not widely

reported
~ -39

Dioctyl

Terephthalate

(DOTP)

Terephthalate ~ -48
Not widely

reported
~ -47

Note: The brittle point for DIOA is an estimation based on its known superior low-temperature

performance compared to phthalates. Specific values from standardized, comparative studies

are not readily available in the public domain. The Glass Transition Temperature (Tg) of

plasticized PVC can vary significantly based on the concentration of the plasticizer.

Key Performance Insights
Diisooctyl adipate consistently demonstrates superior low-temperature flexibility compared to

traditional phthalate plasticizers like DOP.[4][5] Adipate plasticizers, in general, are recognized

for imparting excellent performance in cold conditions.[2] DIOA's chemical structure allows it to

effectively lower the glass transition temperature of PVC, maintaining the material's ductility

and preventing brittleness at temperatures where other plasticizers may fail.[1][2]

While DOTP, a non-phthalate alternative, also shows good low-temperature performance, DIOA

is often highlighted for its exceptional cold resistance, making it a preferred choice for

demanding applications such as frozen food packaging, medical tubing, and outdoor wire and

cable insulation.[2][3][5]
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Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for the accurate interpretation

and replication of results.

Brittleness Point Determination (ASTM D2137)
The brittleness point is the lowest temperature at which a material will not fracture upon impact

under specified conditions.

Apparatus:

Brittleness testing apparatus, including a specimen clamp, a striking member, and a

temperature-controlled bath.

Insulated tank for the heat-transfer medium.

Stirrer to ensure temperature uniformity.

Calibrated thermometer or thermocouple.

Procedure:

Specimen Preparation: Standard-sized specimens of the plasticized polymer are prepared.

Conditioning: Specimens are conditioned at a standard temperature and humidity prior to

testing.

Test Setup: The heat-transfer medium in the insulated tank is brought to a temperature below

the expected brittleness point.

Specimen Mounting: A specified number of specimens are securely mounted in the clamp.

Thermal Equilibration: The clamped specimens are immersed in the heat-transfer medium

for a specified period to ensure they reach the test temperature.

Impact: A single impact is delivered to the specimens by the striking member, which moves

at a specified velocity.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inspection: After impact, the specimens are examined for any signs of fracture or cracking.

Temperature Adjustment: The test is repeated at incrementally higher temperatures until a

temperature is found at which none of the specimens fail. This temperature is reported as the

brittleness point.
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ASTM D2137 Brittleness Point Test Workflow
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Caption: ASTM D2137 Brittleness Point Test Workflow.
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Torsional Stiffness Determination (ASTM D1043)
This method measures the stiffness of a plastic as a function of temperature by applying a

torsional force.

Apparatus:

Torsion tester with a specimen clamp, a torquing system, and an angular deflection

measurement system.

Temperature-controlled chamber or bath.

Calibrated thermometer or thermocouple.

Procedure:

Specimen Preparation: A rectangular specimen of the plasticized polymer is prepared to

specified dimensions.

Conditioning: The specimen is conditioned at a standard temperature and humidity.

Mounting: The specimen is mounted in the torsion tester's clamps.

Temperature Cycling: The temperature of the chamber or bath is lowered to the lowest test

temperature and allowed to equilibrate.

Torsional Loading: A specified torque is applied to the specimen, and the resulting angular

deflection is measured after a set time.

Calculation: The apparent modulus of rigidity is calculated from the applied torque, angular

deflection, and specimen dimensions.

Temperature Increments: The temperature is increased in small, controlled increments, and

the torsional loading and measurement are repeated at each temperature.

Data Analysis: The logarithm of the apparent modulus of rigidity is plotted against

temperature. The "Torsional Flex Temperature" is often reported as the temperature at which

the material reaches a specific stiffness value.
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ASTM D1043 Torsional Stiffness Test Workflow
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Caption: ASTM D1043 Torsional Stiffness Test Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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